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Compound of Interest

Compound Name: (Rac)-SNC80

Cat. No.: B15616815 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of pharmacologically active compounds like (Rac)-SNC80 is paramount. This

document provides a comprehensive overview of the necessary personal protective equipment

(PPE), handling procedures, and disposal plans to minimize risk and ensure a safe laboratory

environment.

(Rac)-SNC80 is a potent and selective non-peptide δ-opioid receptor agonist. While a Safety

Data Sheet (SDS) for the closely related compound SNC 80 indicates it is not classified as

hazardous under the Globally Harmonized System (GHS), standard laboratory precautions for

handling biologically active substances should be strictly followed to prevent accidental

exposure.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

(Rac)-SNC80 in a laboratory setting.
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PPE Category Recommended Equipment Purpose

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Protects eyes from splashes or

airborne particles of the

compound.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Gloves should be

inspected before use and

changed regularly.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. A dust mask or

respirator may be necessary if

handling large quantities or if

there is a risk of aerosolization.

Prevents inhalation of the

compound, particularly if it is in

a powdered form.

Handling and Disposal Procedures
Proper handling and disposal are critical to maintaining a safe laboratory. The following

workflow outlines the key steps for the operational handling and disposal of (Rac)-SNC80.
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Operational Workflow for (Rac)-SNC80

Preparation

Handling

Cleanup & Decontamination

Disposal

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Weigh Compound Carefully

Dissolve in Appropriate Solvent

Decontaminate Work Surfaces

Remove PPE Correctly

Dispose of Contaminated Waste in Designated Hazardous Waste Containers

Dispose of Empty Containers According to Institutional Policy
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Step-by-Step Handling Protocol:

Preparation: Before handling (Rac)-SNC80, ensure you are in a well-ventilated area, such as

a chemical fume hood. Don all recommended personal protective equipment, including a lab

coat, nitrile gloves, and safety glasses.

Weighing: When weighing the compound, which is typically a solid, use a microbalance

within a fume hood to minimize the risk of inhalation. Use appropriate weighing paper or

containers to avoid contamination of the balance.

Dissolving: Prepare stock solutions by dissolving the compound in a suitable solvent as

indicated by the product datasheet.

Cleanup: After handling, decontaminate all work surfaces with an appropriate cleaning agent.

PPE Removal: Remove gloves and lab coat before leaving the work area to prevent the

spread of any potential contamination.

Disposal Plan:

All waste contaminated with (Rac)-SNC80, including used gloves, weighing papers, and pipette

tips, should be disposed of in a designated hazardous chemical waste container. Follow all

local, state, and federal regulations for the disposal of chemical waste. Do not dispose of

(Rac)-SNC80 down the drain. Empty containers should be rinsed with an appropriate solvent,

and the rinsate collected as hazardous waste before the container is discarded.

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
(Rac)-SNC80]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616815#personal-protective-equipment-for-
handling-rac-snc80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15616815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

